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Compound of Interest

Compound Name: Fmoc-Ala-OH-15N

Cat. No.: B558012 Get Quote

An In-depth Technical Guide to Fmoc-Ala-OH-15N

This guide provides a comprehensive overview of Fmoc-Ala-OH-15N, a crucial isotopically

labeled amino acid for researchers, scientists, and professionals in drug development. It covers

its chemical structure, molecular properties, and common applications, with a focus on its role

in peptide synthesis and proteomics.

Core Properties and Data
Fmoc-Ala-OH-15N is a derivative of the amino acid alanine that has been labeled with the

stable isotope nitrogen-15. This isotopic labeling is critical for a variety of analytical techniques,

particularly in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.[1] The

molecule incorporates a 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group on the alpha-

amino group, which is standard for its application in solid-phase peptide synthesis (SPPS).[1]

The quantitative data for Fmoc-Ala-OH-15N is summarized in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Formula C₁₈H₁₇¹⁵NO₄ [2][3]

Linear Formula CH₃CH(¹⁵NH-Fmoc)CO₂H

Molecular Weight 312.33 g/mol

Appearance
White to light yellow crystalline

powder

Melting Point 147-153 °C

CAS Number 117398-49-9

Isotopic Purity ≥98 atom % ¹⁵N

Optical Activity [α]20/D -18°, c = 1 in DMF

Storage Temperature 2-8°C

Chemical Structure
The structure of Fmoc-Ala-OH-15N consists of a central alanine core, with the amino group

protected by the Fmoc moiety and the nitrogen atom isotopically labeled.

Caption: Chemical structure of Fmoc-Ala-OH-15N.

Experimental Protocols
Synthesis of Fmoc-Ala-OH-15N
The synthesis of Fmoc-Ala-OH-15N is typically achieved by the protection of the amino group

of ¹⁵N-labeled L-alanine with an Fmoc derivative.

Materials:

¹⁵N-labeled L-alanine

N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu) or 9-fluorenylmethyloxycarbonyl

chloride (Fmoc-Cl)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL577243.htm
https://www.creative-peptides.com/product/fmoc-15n-ala-oh-item-cp26226-26426.html
https://www.benchchem.com/product/b558012?utm_src=pdf-body
https://www.benchchem.com/product/b558012?utm_src=pdf-body
https://www.benchchem.com/product/b558012?utm_src=pdf-body
https://www.benchchem.com/product/b558012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium carbonate (Na₂CO₃) or Sodium bicarbonate (NaHCO₃)

Dioxane and Water (or another suitable biphasic solvent system)

Ethyl ether or Ethyl acetate

Concentrated hydrochloric acid (HCl)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve ¹⁵N-labeled L-alanine in a 1:1 mixture of dioxane and water.

Add sodium carbonate to the solution to act as a base.

Add N-(9-fluorenylmethoxycarbonyloxy)succinimide to the reaction mixture.

Stir the mixture at room temperature for approximately 18 hours.

Filter the mixture and extract the filtrate with ethyl ether to remove impurities.

Acidify the aqueous layer with concentrated hydrochloric acid to precipitate the Fmoc-Ala-
OH-15N product.

Extract the product into ethyl acetate.

Dry the combined organic layers over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield the final product as a white solid.

Applications in Research
Fmoc-Ala-OH-15N is a valuable tool in several areas of scientific research, primarily due to its

isotopic label.

Solid-Phase Peptide Synthesis (SPPS)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b558012?utm_src=pdf-body
https://www.benchchem.com/product/b558012?utm_src=pdf-body
https://www.benchchem.com/product/b558012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The most common application of Fmoc-Ala-OH-15N is as a building block in SPPS. The Fmoc

protecting group is base-labile, allowing for its removal under mild conditions that do not affect

the peptide-resin linkage or acid-labile side-chain protecting groups. This enables the specific

incorporation of a ¹⁵N-labeled alanine residue at any desired position within a peptide

sequence.

The general workflow for incorporating Fmoc-Ala-OH-15N into a peptide sequence via SPPS

is illustrated below.
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Start with resin-bound amino acid

Fmoc Deprotection
(e.g., Piperidine)

Wash

Coupling of Fmoc-Ala-OH-15N
(with activation reagents)

Wash

Capping (Optional)
(e.g., Acetic Anhydride)

Repeat cycle for next amino acid

for subsequent residues

Cleavage from resin and
side-chain deprotection

Purification and Analysis
(e.g., HPLC, Mass Spectrometry)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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